Cas no 77423-14-4 (4-Carboxylic-isatoic anhydride)

• Product Name: 4-Carboxylic-isatoic anhydride
• CAS No: 77423-14-4
• MF: C₉H₅NO₅
• MW: 207.139702558517
• MDL: MFCD00798181
• CID: 562650
• PubChem ID: 2757375
• Update Time: 2025-09-22

4-Carboxylic-isatoic anhydride Chemical and Physical Properties

Names and Identifiers

• 2,4-Dioxo-2,4-dihydro-1H-benzo[d][1,3]oxazine-7-carboxylic acid
• 2,4-dioxo-1H-3,1-benzoxazine-7-carboxylic acid
• 2H-3,1-Benzoxazine-7-carboxylicacid, 1,4-dihydro-2,4-dioxo-
• 4-Carboxylic isatoic anhydride
• 4-CARBOXYLIC-ISATOIC ANHYDRIDE
• 2,4-DIOXO-1,4-DIHYDRO-2H-BENZO[D][1,3]OXAZINE-7-CARBOXYLIC ACID
• 2H-3,1-Benzoxazine-7-carboxylic acid, 1,4-dihydro-2,4-dioxo-
• 2,4-dioxo-1,4-dihydro-2H-3,1-benzoxazine-7-carboxylic acid
• AS-38674
• FT-0641647
• 2,4-dioxo-1H-3,1-benzoxazine-7-carboxylic acid;2,4-Dioxo-2,4-dihydro-1H-benzo[d][1,3]oxazine-7-carboxylic acid
• MFCD00798181
• Q-102089
• 4-carboxylicisatoic anhydride
• 77423-14-4
• SCHEMBL2383357
• CS-D0291
• DTXSID00373862
• 4-CARBOXYLIC-ISATOICANHYDRIDE
• AKOS015856055
• 4-carboxylic-isatoic anhydride, AldrichCPR
• A839093
• DB-012472
• 4-Carboxylic-isatoic anhydride

• MDL： MFCD00798181
• Inchi： 1S/C9H5NO5/c11-7(12)4-1-2-5-6(3-4)10-9(14)15-8(5)13/h1-3H,(H,10,14)(H,11,12)
• InChI Key： LSXSNVAJTUIEHR-UHFFFAOYSA-N
• SMILES： O1C(NC2C=C(C(=O)O)C=CC=2C1=O)=O

Computed Properties

• Exact Mass: 207.01700
• Monoisotopic Mass: 207.017
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.7A^2
• XLogP3: 0.5

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.607
• Refractive Index: 1.631
• PSA: 100.37000
• LogP: 0.17950

4-Carboxylic-isatoic anhydride Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Safety Term：S26-S36/37/39
• Risk Phrases：R36/37/38
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines